Cas no 100922-16-5 (2-Butenedioic acid(2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester)

2-Butenedioic acid (2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester is a diester derivative of fumaric acid, featuring a tert-butyl and an ethyl ester group. This compound is characterized by its unsaturated alkene backbone, which contributes to its reactivity in polymerization and cross-linking applications. The tert-butyl group enhances steric hindrance, potentially improving thermal stability and resistance to hydrolysis. Its dual ester functionality makes it suitable as an intermediate in organic synthesis, particularly for producing specialty polymers or fine chemicals. The compound's structure allows for selective reactivity, enabling controlled modifications in synthetic pathways. Its stability under mild conditions ensures consistent performance in laboratory and industrial processes.
2-Butenedioic acid(2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester structure
100922-16-5 structure
Product Name:2-Butenedioic acid(2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester
CAS No:100922-16-5
MF:C10H14O4
MW:198.215763568878
CID:124325
PubChem ID:53432672
Update Time:2025-06-07

2-Butenedioic acid(2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid(2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester
    • 2-tert-butyl-3-ethylbut-2-enedioate
    • t-Butylethylfumarate
    • 100922-16-5
    • DTXSID10700605
    • Inchi: 1S/C10H16O4/c1-5-6(8(11)12)7(9(13)14)10(2,3)4/h5H2,1-4H3,(H,11,12)(H,13,14)/p-2
    • InChI Key: WSKGNKIVFIWLJP-UHFFFAOYSA-L
    • SMILES: [O-]C(C(=C(C(=O)[O-])CC)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 198.089
  • Monoisotopic Mass: 198.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 80.3A^2
  • XLogP3: 3.3

Experimental Properties

  • PSA: 80.26000
  • LogP: -0.76110

2-Butenedioic acid(2E)-, 1-(1,1-dimethylethyl) 4-ethyl ester Pricemore >>

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